2-(butylthio)-N-[2-(4-morpholinyl)ethyl]benzamide

• IUPAC Name: 2-butylsulfanyl-N-(2-morpholin-4-ylethyl)benzamide
• InChI: InChI=1S/C17H26N2O2S/c1-2-3-14-22-16-7-5-4-6-15(16)17(20)18-8-9-19-10-12-21-13-11-19/h4-7H,2-3,8-14H2,1H3,(H,18,20)
• InChI Key: VRACNESCPOIARN-UHFFFAOYSA-N
• Canonical SMILES: CCCCSC1=CC=CC=C1C(=O)NCCN2CCOCC2
• Molecular Formula: C17H26N2O2S
• Molecular Weight: 322.5 g/mol

Description

The compound “2-(butylthio)-N-[2-(4-morpholinyl)ethyl]benzamide” is an amide with a morpholine ring and a butylthio group attached. Amides are a type of functional group that consist of a carbonyl group (a carbon double-bonded to an oxygen) linked to a nitrogen. Morpholine is a common heterocycle, consisting of a six-membered ring with four carbon atoms, one oxygen atom, and one nitrogen atom. The butylthio group consists of a sulfur atom bonded to a butyl group.

Synthesis Analysis

The synthesis of such a compound would likely involve the reaction of an appropriate amine with a carboxylic acid or its derivative in the presence of a dehydrating agent. The morpholine ring could potentially be formed through a ring-closing reaction.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of the amide functional group, the morpholine ring, and the butylthio group. The exact three-dimensional structure would depend on the specific spatial arrangement of these groups.

Chemical Reactions Analysis

Amides can participate in a variety of chemical reactions. They can be hydrolyzed to produce carboxylic acids and amines. The morpholine ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific molecular structure. Generally, amides have high boiling points due to their ability to form hydrogen bonds. The presence of the morpholine ring and the butylthio group could potentially affect the compound’s solubility in different solvents.

Mechanism of Action

Without specific context, it’s difficult to predict the exact mechanism of action of this compound. If it’s intended to be a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

The future research directions for this compound would depend on its intended use. If it’s a potential drug, future studies could focus on evaluating its efficacy and safety in preclinical and clinical trials.